Methyl 4,5-diamino-2,3-difluorobenzoate
Cat. No. B8635231
M. Wt: 202.16 g/mol
InChI Key: XESYTNQGDJIOKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][OH:19].[CH3:1][O:2][C:3]([c:4]1[c:5]([F:15])[c:6]([F:14])[c:7]([NH2:13])[c:8]([N+:10]([O-:11])=[O:12])[cH:9]1)=[O:16]>>[CH3:1][O:2][C:3]([c:4]1[c:5]([F:15])[c:6]([F:14])[c:7]([NH2:13])[c:8]([NH2:10])[cH:9]1)=[O:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1cc([N+](=O)[O-])c(N)c(F)c1F
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)c1cc(N)c(N)c(F)c1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
